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Introduction: This guide provides a comprehensive technical overview of 4-Methylthiazole-5-

carbaldehyde (CAS No. 82294-70-0), a pivotal heterocyclic building block in modern chemistry.

While the requested topic was "4-Methylisothiazole-5-carbaldehyde," extensive database

searches indicate that the scientifically prominent and commercially available compound is its

isomer, 4-Methylthiazole-5-carbaldehyde. This document will focus on this well-documented

thiazole derivative, elucidating its core physicochemical properties, synthesis pathways,

analytical validation methods, and critical applications, with a particular focus on its role as a

pharmaceutical intermediate.[1][2][3] The insights herein are curated for researchers, scientists,

and professionals engaged in drug discovery and fine chemical synthesis.

Part 1: Core Molecular Profile and Physicochemical
Properties
4-Methylthiazole-5-carbaldehyde is a solid, typically appearing as a white to light yellow

crystalline powder.[4] Its molecular structure, featuring a thiazole ring substituted with a methyl

group and a formyl (aldehyde) group, dictates its reactivity and utility as a versatile synthetic
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precursor. The aldehyde group is a key functional handle for a variety of chemical

transformations, including reductive aminations, Wittig reactions, and condensations.

Key Physicochemical Data
The fundamental properties of 4-Methylthiazole-5-carbaldehyde are summarized in the table

below, providing a quantitative basis for its handling, characterization, and application.

Property Value Source(s)

Molecular Formula C₅H₅NOS [1][5][6][7]

Molecular Weight 127.16 g/mol [1][5][6][7]

IUPAC Name
4-methyl-1,3-thiazole-5-

carbaldehyde
[8]

CAS Number 82294-70-0 [1][5][6]

Appearance
White to light yellow/orange

powder/crystal
[4]

Melting Point 74-78 °C (lit.) [1][3][6]

Boiling Point 118 °C @ 21 mmHg (lit.) [1][3]

Density 1.27 g/cm³ [1]

Water Solubility Slightly soluble [1][3]

SMILES CC1=C(SC=N1)C=O [6][8]

Structural Representation
The 2D chemical structure provides a clear visualization of the atomic connectivity and

functional group arrangement.

Caption: 2D Structure of 4-Methylthiazole-5-carbaldehyde.

Part 2: Synthesis Pathways and Mechanistic
Insights
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The synthesis of 4-Methylthiazole-5-carbaldehyde is a critical aspect of its utility, with several

established routes available. The choice of pathway often depends on the availability of starting

materials, scalability, and desired purity. A prevalent and industrially relevant method involves

the controlled oxidation of the corresponding alcohol, 4-methyl-5-hydroxymethyl-thiazole.

Protocol: Oxidation of 4-Methyl-5-hydroxymethyl-
thiazole
This protocol describes a common laboratory-scale synthesis using Pyridinium chlorochromate

(PCC), a selective oxidizing agent for converting primary alcohols to aldehydes.

Principle: PCC provides a relatively mild and high-yield method for aldehyde synthesis,

minimizing over-oxidation to the carboxylic acid, which can be a challenge with stronger

oxidizing agents. The reaction is typically performed in an anhydrous chlorinated solvent.

Step-by-Step Methodology:

Setup: Under an inert atmosphere (e.g., nitrogen or argon), charge a dry, round-bottom flask

with dichloromethane (DCM).

Reagent Addition: Add pyridinium chlorochromate (PCC) to the DCM with vigorous stirring.

The mixture will form a heterogeneous slurry.

Substrate Introduction: Dissolve 4-methyl-5-hydroxymethyl-thiazole in a minimal amount of

DCM and add this solution dropwise to the PCC slurry at room temperature (15-25 °C).[9]

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) until the starting alcohol is consumed.[9]

Workup: Upon completion, dilute the reaction mixture with diethyl ether and pass it through a

short plug of silica gel or Florisil to filter out the chromium byproducts.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can

be further purified by column chromatography or recrystallization to yield pure 4-

Methylthiazole-5-carbaldehyde.[9]
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Alternative Synthesis Routes
From Thiazole Esters: A two-step process involving the reduction of an ester like methyl 4-

methylthiazole-5-carboxylate to the alcohol using a reducing agent such as Sodium

Borohydride with Aluminum Chloride (AlCl₃), followed by oxidation as described above.[10]

From 2-Amino-4-methylthiazole: A multi-step pathway that includes Vilsmeier-Haack

formylation followed by deamination.[11]

Synthesis Workflow Diagram
The following diagram illustrates the key transformation from the precursor alcohol to the final

aldehyde product.

4-Methyl-5-hydroxymethyl-thiazole
(Precursor Alcohol)

Oxidation Reaction 4-Methylthiazole-5-carbaldehyde
(Final Product)

Oxidizing Agent
(e.g., PCC, TEMPO)

Anhydrous Solvent
(e.g., Dichloromethane)

Click to download full resolution via product page

Caption: Key steps in the synthesis via oxidation.

Part 3: Analytical Characterization and Quality
Control
Ensuring the identity and purity of 4-Methylthiazole-5-carbaldehyde is paramount for its use in

sensitive applications like pharmaceutical synthesis. A combination of chromatographic and

spectroscopic techniques forms the basis of a robust quality control system.
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Analytical Technique Purpose Typical Result/Observation

High-Performance Liquid

Chromatography (HPLC)

Purity assessment and

reaction monitoring.

Purity typically >97%.[9] A

single major peak indicates

high purity.

Gas Chromatography (GC)
Purity assessment, especially

for volatile impurities.

Purity often specified as

>98.0% by GC area.[4]

Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H, ¹³C)

Structural confirmation and

identification.

The spectra will show

characteristic shifts for the

aldehyde proton (~10 ppm),

methyl protons, and thiazole

ring protons/carbons,

confirming the structure.[8]

Mass Spectrometry (MS) Molecular weight verification.

The mass spectrum will exhibit

a molecular ion peak

corresponding to the

compound's molecular weight

(m/z ≈ 127).[8]

Infrared (IR) Spectroscopy Functional group identification.

A strong absorption band

around 1660-1700 cm⁻¹ is

characteristic of the C=O

stretch of the aldehyde group.

[8]

Part 4: Applications in Research and Development
The unique structure of 4-Methylthiazole-5-carbaldehyde makes it a valuable intermediate in

the synthesis of complex molecules, particularly in the pharmaceutical industry.

Pharmaceutical Intermediates: It is a well-established starting material in the synthesis of

various active pharmaceutical ingredients (APIs).[2][3] Its role is critical in constructing more

complex heterocyclic systems found in modern drugs.

CRAC Channel Inhibitors: The compound has been utilized in the development of novel

inhibitors for Calcium Release-Activated Calcium (CRAC) channels, which are therapeutic
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targets for autoimmune diseases and certain cancers.[1]

Broader Research Applications: Research indicates its use as a precursor for potential

therapeutics targeting inflammation, infectious diseases, and neurodegenerative disorders.

[12] It has also been employed in synthesizing PDE10A inhibitors, which are investigated for

treating neuropsychiatric disorders.[1]

Logical Relationship Diagram
This diagram illustrates how the core properties of the molecule enable its synthesis, which is

validated by analysis and ultimately leads to its critical applications.
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Caption: From properties to application workflow.

Part 5: Safety, Handling, and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling 4-

Methylthiazole-5-carbaldehyde. It is classified as causing serious eye damage and skin

irritation.[4][6][13][14]
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Hazard Category GHS Classification & Precaution

Eye Contact

Danger: H318 - Causes serious eye damage.[6]

[14] Response: P305+P351+P338 - IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][14]

Skin Contact

Warning: H315 - Causes skin irritation.[4][13]

Prevention: P280 - Wear protective

gloves/protective clothing/eye protection/face

protection.[4][14] Response: P302+P352 - IF

ON SKIN: Wash with plenty of soap and water.

[4]

Inhalation

May cause respiratory irritation.[13] Prevention:

Avoid breathing dust. Use only outdoors or in a

well-ventilated area.[13] Response: IF

INHALED: Remove victim to fresh air and keep

at rest in a position comfortable for breathing.

[13]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1][14] Keep in a dark

place and consider storing under an inert

atmosphere to maintain quality.[1][13]

Fire Fighting

Use dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam.[14] Combustion

produces toxic nitrogen oxides (NOx) and sulfur

oxides (SOx).[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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